Cas no 1803734-74-8 (5-Difluoromethoxy-2-(trifluoromethoxy)benzonitrile)

• Product Name: 5-Difluoromethoxy-2-(trifluoromethoxy)benzonitrile
• CAS No: 1803734-74-8
• MF: C₉H₄F₅NO₂
• MW: 253.125579833984
• CID: 4705651
• Update Time: 2023-08-15

5-Difluoromethoxy-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethoxy-2-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C9H4F5NO2/c10-8(11)16-6-1-2-7(5(3-6)4-15)17-9(12,13)14/h1-3,8H
• InChI Key： JGJPNNDPZFSOLD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C#N)OC(F)F)(F)F

Computed Properties

• Exact Mass: 253.016
• Monoisotopic Mass: 253.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2